CAIII Binding Affinity Comparison
No direct head-to-head comparison data for 6-(1-Methyl-1H-imidazol-2-YL)pyridine-3-carboxylic acid against a named close analog exists in the located literature. However, class-level inference from a study of 14 analogs shows that the nature of the 6-substituent causes large variations in binding affinity. The most active analog, 6-(hexyloxy)nicotinic acid, had Ki = 41.6 µM, while other analogs showed higher Ki values, and unsubstituted nicotinic acid was less active [1]. This underscores that the methylimidazole group is expected to produce a distinct Ki value, but the actual value remains unreported.
| Evidence Dimension | Binding affinity (Ki) for CAIII, a target in dyslipidemia and cancer |
|---|---|
| Target Compound Data | Not available for this specific compound |
| Comparator Or Baseline | 6-(hexyloxy)nicotinic acid, Ki = 41.6 µM; unsubstituted nicotinic acid, activity lower than most 6-substituted analogs |
| Quantified Difference | Cannot be calculated; class-level inference indicates a significant but unknown Ki shift relative to the comparator. |
| Conditions | Size-exclusion chromatographic assay with CAIII enzyme |
Why This Matters
The class data proves that the 6-substituent identity is a dominant determinant of activity; procurement decisions must account for the fact that this specific derivative will have a unique, currently unquantified, binding profile distinct from 6-alkoxy or 6-phenoxy analogs.
- [1] Mohammad, H. K., Alzweiri, M. H., Khanfar, M. A., & Al-Hiari, Y. M. (2017). 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research, 26, 1397–1404. View Source
